Cas no 1542935-15-8 (5-(2-methylphenoxy)pyridine-2-carboxylic acid)

• Product Name: 5-(2-methylphenoxy)pyridine-2-carboxylic acid
• CAS No: 1542935-15-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD25214783
• CID: 4604991
• PubChem ID: 83643883
• Update Time: 2025-05-20

5-(2-methylphenoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylphenoxy)pyridine-2-carboxylic acid
• 2-Pyridinecarboxylic acid, 5-(2-methylphenoxy)-

• MDL： MFCD25214783
• Inchi： 1S/C13H11NO3/c1-9-4-2-3-5-12(9)17-10-6-7-11(13(15)16)14-8-10/h2-8H,1H3,(H,15,16)
• InChI Key： VGMKSSALQMFMFJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=C(OC2=CC=CC=C2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(2-methylphenoxy)pyridine-2-carboxylic acid

Comprehensive Overview of 5-(2-methylphenoxy)pyridine-2-carboxylic acid (CAS No. 1542935-15-8): Properties, Applications, and Industry Relevance

5-(2-methylphenoxy)pyridine-2-carboxylic acid (CAS No. 1542935-15-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and functional versatility. This pyridine-carboxylic acid derivative combines a methylphenoxy moiety with a carboxylic acid group, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₃H₁₁NO₃, and precise molecular weight (229.23 g/mol) underscore its potential for fine-tuning drug candidates and crop protection agents.

In recent years, the demand for heterocyclic compounds like 5-(2-methylphenoxy)pyridine-2-carboxylic acid has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in metal-catalyzed cross-coupling reactions, a hot topic in organic synthesis optimization. The compound’s electron-rich pyridine ring and hydrogen-bonding capacity make it ideal for designing small-molecule inhibitors, a key focus area in oncology drug discovery and anti-inflammatory agents.

From an industrial perspective, CAS 1542935-15-8 aligns with the growing emphasis on high-value chemical intermediates. Its compatibility with continuous flow chemistry—a technique gaining traction for process intensification—positions it as a candidate for scalable production. Analytical studies using HPLC-MS and NMR spectroscopy confirm its high purity (>98%), a critical parameter for regulatory compliance in GMP manufacturing.

Environmental and safety profiles of 5-(2-methylphenoxy)pyridine-2-carboxylic acid also resonate with current ESG (Environmental, Social, and Governance) priorities. Unlike traditional halogenated intermediates, this compound’s low ecotoxicity and biodegradability potential address concerns about persistent organic pollutants (POPs), a frequent query in environmental chemistry forums.

Looking ahead, innovations in crystal engineering and co-crystallization techniques may further unlock the utility of 1542935-15-8, particularly in enhancing drug solubility—a recurring challenge in pharmaceutical formulation. Patent analyses reveal its inclusion in ATP-competitive kinase inhibitors, reflecting its relevance to precision medicine trends.

For researchers sourcing CAS 1542935-15-8, considerations around supply chain transparency and alternate synthetic routes (e.g., microwave-assisted synthesis) are frequently searched topics. Vendors emphasizing batch-to-batch consistency and regulatory documentation will likely dominate procurement discussions.

In summary, 5-(2-methylphenoxy)pyridine-2-carboxylic acid exemplifies the intersection of structural ingenuity and practical applicability. Its role in advancing targeted therapies and eco-friendly agrochemicals ensures its prominence in peer-reviewed literature and industrial pipelines alike.